Cas no 2229150-52-9 (tert-butyl N-1-(2-methoxyquinolin-3-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-methoxyquinolin-3-yl)-2-oxoethylcarbamate
• CAS No: 2229150-52-9
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 6324770
• PubChem ID: 165722505
• Update Time: 2025-07-02

tert-butyl N-1-(2-methoxyquinolin-3-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-methoxyquinolin-3-yl)-2-oxoethylcarbamate
• tert-butyl N-[1-(2-methoxyquinolin-3-yl)-2-oxoethyl]carbamate
• 2229150-52-9
• EN300-1896770

• Inchi： 1S/C17H20N2O4/c1-17(2,3)23-16(21)19-14(10-20)12-9-11-7-5-6-8-13(11)18-15(12)22-4/h5-10,14H,1-4H3,(H,19,21)
• InChI Key： SCKJKSTXICIUNT-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)C1C(=NC2C=CC=CC=2C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.5Ų

Additional information on tert-butyl N-1-(2-methoxyquinolin-3-yl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-1-(2-methoxyquinolin-3-yl)-2-oxoethylcarbamate (CAS No. 2229150-52-9)

tert-butyl N-1-(2-methoxyquinolin-3-yl)-2-oxoethylcarbamate (CAS No. 2229150-52-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its IUPAC name or CAS number, belongs to the quinoline family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its role in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of tert-butyl N-1-(2-methoxyquinolin-3-yl)-2-oxoethylcarbamate features a quinoline core substituted with a methoxy group at the 2-position and a carbamate moiety at the 3-position. This arrangement imparts specific electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The tert-butyl group enhances the compound's stability, while the 2-oxoethyl segment provides a reactive site for further functionalization. Such characteristics are critical for designing small-molecule drugs and bioconjugates, aligning with current trends in precision medicine and targeted therapy.

In recent years, the demand for high-purity intermediates like tert-butyl N-1-(2-methoxyquinolin-3-yl)-2-oxoethylcarbamate has surged, driven by advancements in cancer research and neurodegenerative disease studies. Search engine analytics reveal that queries such as "quinoline derivatives in drug discovery" and "CAS 2229150-52-9 applications" are trending among chemists and pharmacologists. This reflects the compound's relevance in addressing modern healthcare challenges, including the need for novel antiviral agents and anti-inflammatory compounds.

From a synthetic perspective, tert-butyl N-1-(2-methoxyquinolin-3-yl)-2-oxoethylcarbamate is typically prepared via multi-step organic reactions, including condensation, protection-deprotection, and functional group interconversion. Its purity and yield are often optimized using techniques like column chromatography and recrystallization, ensuring compliance with stringent pharmaceutical-grade standards. These processes are frequently discussed in academic forums and patent literature, highlighting the compound's industrial significance.

Beyond its pharmaceutical potential, tert-butyl N-1-(2-methoxyquinolin-3-yl)-2-oxoethylcarbamate is also explored in material science for developing fluorescent probes and organic semiconductors. The quinoline scaffold contributes to photophysical properties, making it suitable for optoelectronic devices and sensors. This interdisciplinary appeal underscores the compound's versatility and aligns with the growing interest in sustainable chemistry and green synthesis methods.

In conclusion, tert-butyl N-1-(2-methoxyquinolin-3-yl)-2-oxoethylcarbamate (CAS No. 2229150-52-9) represents a pivotal building block in both medicinal chemistry and advanced materials. Its structural complexity and functional adaptability make it a subject of ongoing research, particularly in contexts like personalized medicine and renewable energy technologies. As scientific inquiries continue to evolve, this compound is poised to play an even greater role in addressing global health and environmental challenges.